Yellow AB
Yellow AB
C.I. Food Yellow 10, also known as Fast Yellow AB or Acid Yellow, is an azo dye used primarily as a food dye that is now delisted in both Europe and USA and is forbidden if used in foods and drinks. Ungraded products supplied by Spectrum are indicative of a grade suitable for general industrial use or research purposes and typically are not suitable for human consumption or therapeutic use.
Brand Name:
Vulcanchem
CAS No.:
85-84-7
VCID:
VC0523748
InChI:
InChI=1S/C16H13N3/c17-15-11-10-12-6-4-5-9-14(12)16(15)19-18-13-7-2-1-3-8-13/h1-11H,17H2
SMILES:
C1=CC=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)N
Molecular Formula:
C16H13N3
Molecular Weight:
247.29 g/mol
Yellow AB
CAS No.: 85-84-7
Cat. No.: VC0523748
Molecular Formula: C16H13N3
Molecular Weight: 247.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | C.I. Food Yellow 10, also known as Fast Yellow AB or Acid Yellow, is an azo dye used primarily as a food dye that is now delisted in both Europe and USA and is forbidden if used in foods and drinks. Ungraded products supplied by Spectrum are indicative of a grade suitable for general industrial use or research purposes and typically are not suitable for human consumption or therapeutic use. |
|---|---|
| CAS No. | 85-84-7 |
| Molecular Formula | C16H13N3 |
| Molecular Weight | 247.29 g/mol |
| IUPAC Name | 1-phenyldiazenylnaphthalen-2-amine |
| Standard InChI | InChI=1S/C16H13N3/c17-15-11-10-12-6-4-5-9-14(12)16(15)19-18-13-7-2-1-3-8-13/h1-11H,17H2 |
| Standard InChI Key | KLCDQSGLLRINHY-VHEBQXMUSA-N |
| SMILES | C1=CC=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)N |
| Canonical SMILES | C1=CC=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)N |
| Appearance | Solid powder |
| Colorform | Red platelets from absolute alcohol Orange or red platelets Orange crystals |
| Melting Point | 103.0 °C 103 °C |
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